Cas no 1092364-38-9 (Poziotinib)

• Product name: Poziotinib
• CAS No: 1092364-38-9
• MF: C₂₃H₂₁Cl₂FN₄O₃
• MW: 491.3422
• MDL: MFCD28044290
• CID: 2110255
• PubChem ID: 25127713

Poziotinib Chemical and Physical Properties

Names and Identifiers

• Poziotinib
• 1-[4-[4-(3,4-dichloro-2-fluoroanilino)-7-methoxyquinazolin-6-yl]oxypiperidin-1-yl]prop-2-en-1-one
• HM781-36B
• NOV120101
• Poziotinib (HM781-36B)
• OEI6OOU6IK
• 1-(4-((4-((3,4-dichloro-2-fluorophenyl)amino)-7-methoxyquinazolin-6-yl)oxy)piperidin-1-yl)prop-2-en-1-one
• 2-Propen-1-one, 1-[4-[[4-[(3,4-dichloro-2-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]oxy]-1-piperidinyl]-
• 1-(4-(4-(3,4-dichloro-2-fluorophenylamino)-7-methoxyquinazolin-6-yloxy)piperidin-1-yl)prop-2-en-1-one
• Poziotinib [INN]
• 1-[4-[4-(3,4-dichloro-2-fluoroanilino)-7-methoxyquinazolin-6-y
• 1-(4-(4-(3,4-dichloro-2-fluorophenylamino)-7-methoxyquinazolin-6-yloxy)piperidin-1-yl)prop-2-e
• 1-[4-[[4-[(3,4-Dichloro-2-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]oxy]-1-piperidinyl]-2-propen-1-one
• 1
• LPFWVDIFUFFKJU-UHFFFAOYSA-N
• NOV-120101
• NSC-800856
• poziotinibum
• HM 781-36
• 2-PROPEN-1-ONE, 1-(4-((4-((3,4-DICHLORO-2-FLUOROPHENYL)AMINO)-7-METHOXY-6-QUINAZOLINYL)OXY)-1-PIPERIDINYL)-
• Poziotinib?
• BCP08270
• GTPL7903
• DA-47945
• BRD-K50010139-001-02-3
• Poziotinib (USAN/INN)
• AS-74851
• CCG-264748
• 1-(4-((4-(3,4-DICHLORO-2-FLUOROANILINO)-7-METHOXYQUINAZOLIN-6-YL)OXY(PIPERIDIN-1-YL)PROP-2-EN-1-ONE
• 1-[4-({4-[(3,4-DICHLORO-2-FLUOROPHENYL)AMINO]-7-METHOXYQUINAZOLIN-6-YL}OXY)PIPERIDIN-1-YL]PROP-2-EN-1-ONE
• POZIOTINIB [WHO-DD]
• D12229
• SB16882
• 1-[4-[[4-[(3,4-Dichloro-2-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]oxy]-1-piperidinyl]-2-propen-1-one; 1-[4-[4-(3,4-Dichloro-2-fluoroanilino)-7-methoxyquinazolin-6-yl]oxypiperidin-1-yl]prop-2-en-1-one
• 1-(4-{[4-(3,4-dichloro-2-fluoroanilino)-7-methoxyquinazolin-6-yl]oxy}piperidin-1-yl)prop-2-en-1-one
• NSC783296
• WHO 9736
• HM-781-36
• NS00073099
• NOV 120101
• SY235762
• HY-15730
• DTXCID4071344
• NSC-783296
• MFCD28044290
• NOV-1201
• HM-781-36B
• NSC800856
• BP161454
• Poziotinib [USAN:INN]
• EX-A528
• HMS3673K03
• CS-3942
• DB12114
• BRD-K50010139-001-01-5
• NCGC00386427-01
• Q27088426
• CHEBI:195559
• AC-29021
• BDBM50468247
• HM 781-36B
• 1092364-38-9
• CHEMBL3545154
• Poziotinib [USAN]
• s7358
• UNII-OEI6OOU6IK
• SCHEMBL3391764
• AKOS026674078
• 1-(4-(4-(3,4-dichloro-2-fluoroanilino)-7-methoxyquinazolin-6-yl)oxypiperidin-1-yl)prop-2-en-1-one
• NCGC00386427-02
• J-690026
• DTXSID80148853

• MDL： MFCD28044290
• Inchi： 1S/C23H21Cl2FN4O3/c1-3-20(31)30-8-6-13(7-9-30)33-19-10-14-17(11-18(19)32-2)27-12-28-23(14)29-16-5-4-15(24)21(25)22(16)26/h3-5,10-13H,1,6-9H2,2H3,(H,27,28,29)
• InChI Key： LPFWVDIFUFFKJU-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1F)N([H])C1C2C(=C([H])C(=C(C=2[H])OC2([H])C([H])([H])C([H])([H])N(C(C([H])=C([H])[H])=O)C([H])([H])C2([H])[H])OC([H])([H])[H])N=C([H])N=1)Cl

Computed Properties

• Exact Mass: 490.0974741g/mol
• Monoisotopic Mass: 490.0974741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6
• XLogP3: 5.4

Experimental Properties

• Density: 1.409±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 629.7±55.0°C at 760 mmHg
• Solubility: Insuluble (5.9E-6 g/L) (25 ºC),

Poziotinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines